![molecular formula C17H21ClN2O3 B2687016 N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)cyclopentanecarboxamide CAS No. 2034518-07-3](/img/structure/B2687016.png)
N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)cyclopentanecarboxamide
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Description
N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C17H21ClN2O3 and its molecular weight is 336.82. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Anticancer Agents
Research on benzoxepine derivatives, closely related to the specified compound, has led to the synthesis of novel hybrids showing promising antibacterial and anticancer activities. These hybrids demonstrate effectiveness against Gram-negative bacteria such as Escherichia coli and show cytotoxicity against lung and colon cancer cell lines (Kuntala et al., 2015).
Carbonic Anhydrase Inhibitors
Another study explored the synthesis of [1,4]oxazepine-based primary sulfonamides, which exhibit strong inhibition of human carbonic anhydrases, a group of enzymes important for regulating pH and ion balance in tissues. These findings highlight potential therapeutic applications in treating conditions where carbonic anhydrase activity is implicated (Sapegin et al., 2018).
Anti-inflammatory and Antioxidant Properties
Compounds derived from benzoxepin have been identified with significant anti-inflammatory and antioxidant properties, indicating their potential in treating inflammation and oxidative stress-related disorders. Specifically, these compounds have been effective against cyclooxygenase-2 and 5-lipoxygenase, key enzymes in the inflammatory pathway (Chakraborty & Raola, 2019).
Synthetic Protocols for Pharmacologically Active Derivatives
Recent advances in the synthesis of dibenzo[b,f][1,4]oxazepine (DBO) derivatives, which share a structural motif with the compound , have been reviewed. These synthetic approaches are crucial for developing pharmacologically active derivatives with a wide range of potential applications (Zaware & Ohlmeyer, 2015).
Novel Synthesis Approaches and Antimicrobial Activity
The exploration of novel synthesis methods for benzoxepine and related compounds has led to the development of new materials with promising antimicrobial activities. Such activities are crucial for addressing the growing issue of antibiotic resistance and finding new treatments for bacterial infections (Padalkar et al., 2014).
properties
IUPAC Name |
N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O3/c18-14-5-6-15-13(9-14)10-20(16(21)11-23-15)8-7-19-17(22)12-3-1-2-4-12/h5-6,9,12H,1-4,7-8,10-11H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLCFCTQEAOMXDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NCCN2CC3=C(C=CC(=C3)Cl)OCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.